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Compound of Interest

Compound Name: Wilfordine

Cat. No.: B15595651 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of Wilfordine, a toxic alkaloid, is a critical component of laboratory safety and

regulatory compliance. This document provides essential safety and logistical information,

including operational and disposal plans, to ensure the safe management of Wilfordine waste.

Adherence to these procedures is paramount to protect personnel, the environment, and to

maintain compliance with federal and local regulations.

Waste Characterization and Regulatory Overview
Wilfordine is a complex diterpenoid alkaloid derived from plants of the Tripterygium genus.

Due to its inherent toxicity, all Wilfordine waste, including pure compounds, solutions,

contaminated labware, and personal protective equipment (PPE), must be treated as

hazardous waste.

Under the Resource Conservation and Recovery Act (RCRA), hazardous wastes are

categorized as either "listed" or "characteristic" wastes. While Wilfordine is not specifically

listed by name, it must be evaluated for the four characteristics of hazardous waste: ignitability,

corrosivity, reactivity, and toxicity. Based on its pharmacological properties, Wilfordine waste is

presumed to exhibit the toxicity characteristic.

A critical determination for disposal is whether a chemical is considered "acutely hazardous,"

which carries more stringent regulations. This is often determined by its oral lethal dose 50

(LD50) in rats. A substance with an oral LD50 of less than 50 mg/kg is typically classified as an

acutely hazardous waste and assigned a "P-list" code.[1][2]
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Crucially, a specific oral LD50 value for Wilfordine in rats is not readily available in published

literature. In the absence of this data, a conservative approach must be taken, treating the

waste as highly toxic. Therefore, it is recommended to manage Wilfordine waste with the

same level of precaution as an acutely hazardous waste.

Quantitative Data for Wilfordine
The following table summarizes key chemical and physical data for Wilfordine.

Property Value Reference

CAS Number 37239-51-3 [3][4][5]

Molecular Formula C43H49NO19 [3][4]

Molecular Weight 883.85 g/mol [4]

Appearance
Off-white to light brown

solid/powder
[6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[5]

Step-by-Step Disposal Protocol
This protocol outlines the mandatory procedures for the safe disposal of all forms of Wilfordine
waste.

3.1. Waste Segregation and Collection

Solid Waste:

Collect all solid Wilfordine waste, including unused or expired pure compound,

contaminated gloves, pipette tips, bench paper, and vials, in a designated, leak-proof, and

puncture-resistant hazardous waste container.

The container must be made of a material compatible with the solvents used (e.g., high-

density polyethylene).
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Do not mix Wilfordine waste with non-hazardous solid waste.

Liquid Waste:

Collect all liquid waste containing Wilfordine, including reaction residues, extraction

filtrates, and contaminated solvents, in a designated, sealable, and non-reactive waste

container.

Ensure the container is compatible with the solvents and has adequate secondary

containment to prevent spills.

Do not pour any Wilfordine-containing liquid down the drain.

3.2. Waste Container Labeling

Proper labeling is a critical compliance requirement. All Wilfordine waste containers must be

labeled immediately upon the start of accumulation with the following information:

The words "Hazardous Waste"

The full chemical name: "Wilfordine"

A clear indication of the hazards: "Toxic" and "Caution: Highly Toxic Alkaloid"

The accumulation start date (the date the first drop of waste was added to the container).

The name and contact information of the principal investigator or laboratory supervisor.

3.3. On-site Storage

Store sealed and labeled waste containers in a designated and secure satellite accumulation

area within the laboratory.

This area should be under the direct control of laboratory personnel and away from general

laboratory traffic.

Ensure incompatible wastes are segregated to prevent accidental mixing.

3.4. Decontamination of Labware and Surfaces
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Reusable Labware (e.g., glassware):

Rinse the contaminated labware with a suitable solvent (e.g., ethanol or acetone) to

remove residual Wilfordine.

Collect the solvent rinse as hazardous liquid waste.

Wash the labware with a laboratory detergent and water.

A final rinse with deionized water is recommended.

Spills and Surface Contamination:

Don appropriate PPE, including double gloves, a lab coat, and safety goggles.

Cover the spill with an absorbent material.

Gently apply a deactivating solution, such as a 10% bleach solution, starting from the

outside of the spill and working inwards. Allow a contact time of at least 30 minutes.

Wipe the area with fresh absorbent material.

Clean the area with a laboratory detergent and water.

All materials used for spill cleanup must be disposed of as solid hazardous waste.

3.5. Final Disposal

Do not attempt to dispose of Wilfordine waste through standard laboratory or municipal

waste streams.

The final disposal of Wilfordine waste must be managed through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Contact your EHS department to schedule a pickup for the full and properly labeled waste

containers.
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Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of Wilfordine
waste.

Wilfordine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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